5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid

• IUPAC Name: 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C16H14BrNO3/c1-9-3-4-11(7-10(9)2)15(19)18-14-6-5-12(17)8-13(14)16(20)21/h3-8H,1-2H3,(H,18,19)(H,20,21)
• InChI Key: XWEUJDWAPCWCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)Br)C(=O)O)C
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid, also known as BDDAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It belongs to the class of benzoic acid derivatives and has a molecular weight of 366.33 g/mol.

Mechanism of Action

The mechanism of action of 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid involves the inhibition of various molecular targets such as NF-κB, STAT3, and AKT signaling pathways. These pathways are involved in the regulation of cell proliferation, apoptosis, and inflammation. 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been shown to inhibit the activation of these pathways, leading to the suppression of cancer cell growth and inflammation. In addition, 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been found to modulate the expression of various genes involved in neurodegenerative diseases, leading to its potential neuroprotective effects.
Biochemical and Physiological Effects:
5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been found to have various biochemical and physiological effects in different cell types. In cancer cells, 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been shown to induce apoptosis by activating caspase-3 and caspase-9. It has also been found to inhibit cell cycle progression by downregulating cyclin D1 and upregulating p21 expression. In addition, 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been shown to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases (MMPs).

Advantages and Limitations for Lab Experiments

5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. It has also been found to have low toxicity in various cell types. However, one of the limitations of 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid is its poor solubility in water, which can affect its bioavailability and efficacy in vivo. Another limitation is the lack of studies on its pharmacokinetics and pharmacodynamics, which are essential for its clinical translation.

Future Directions

There are several future directions for 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid research. One of the potential applications of 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid is in the development of novel cancer therapies. Further studies are needed to investigate its efficacy in different cancer types and its potential combination with other chemotherapeutic agents. In addition, 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has shown promising results in neurodegenerative disease models, and further studies are needed to investigate its potential clinical applications. Furthermore, the development of 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid analogs with improved solubility and bioavailability can enhance its therapeutic potential.

Synthesis Methods

The synthesis of 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid involves the reaction of 5-bromoanthranilic acid with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained by filtration and recrystallization. The purity of the product can be determined by various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Furthermore, 5-bromo-2-[(3,4-dimethylbenzoyl)amino]benzoic acid has been investigated for its neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.